5-(Azetidin-1-yl)pyridine-2-amine

• IUPAC Name: 5-(azetidin-1-yl)pyridin-2-amine
• InChI: InChI=1S/C8H11N3/c9-8-3-2-7(6-10-8)11-4-1-5-11/h2-3,6H,1,4-5H2,(H2,9,10)
• InChI Key: BXTCQRDNIBGVRW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C2=CN=C(C=C2)N
• Molecular Formula: C8H11N3
• Molecular Weight: 149.19 g/mol
• CAS RN: 1240618-19-2

Description

5-(Azetidin-1-yl)pyridine-2-amine, also known as AZD-0530, is a small molecule inhibitor of Src tyrosine kinase. Src is a non-receptor tyrosine kinase that plays a crucial role in cell signaling, proliferation, and differentiation. AZD-0530 has been extensively studied for its potential as a therapeutic agent in various types of cancer, including breast, prostate, and lung cancer.

Future Directions

: Nassar, I. F., et al. (2022). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Advances, 12, 14865-14882. Link : Peng, et al. (2016). Medicinal attributes of pyridine scaffold as anticancer targeting agents. Journal of Pharmaceutical Sciences, 45(1). Link : Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives through In Vitro and In Silico Approach. CIMB, 45(1). Link

Synthesis routes and methods

Procedure details

The 5-(azetidin-1-yl)-2-nitropyridine obtained above is taken up in 10 ml of ethanol and hydrogenated in the presence of 65 mg of 10% palladium-on-charcoal at 30° C. under a pressure of 1 bar. The reaction mixture is filtered and the filtrate is diluted with 7N ammoniacal methanol and then concentrated to dryness at 30° C. under reduced pressure. The residue is taken up in dichloromethane, an insoluble material is removed and the residue obtained after evaporation to dryness is chromatographed on a silica cartridge, elution being carried out with a mixture of dichloromethane and 7N ammoniacal methanol (90/10). The fractions comprising the expected product are combined and concentrated to give 185 mg of 5-(azetidin-1-yl)pyridine-2-amine in the form of a red oil.